Cas no 74038-94-1 (1H-Indole-3-aceticacid, 5,7-dimethyl-)
74038-94-1 structure
Product Name:1H-Indole-3-aceticacid, 5,7-dimethyl-
CAS No:74038-94-1
MF:C12H13NO2
MW:203.237123250961
CID:567835
PubChem ID:52897
Update Time:2025-04-19
1H-Indole-3-aceticacid, 5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-aceticacid, 5,7-dimethyl-
- 1H-Indole-3-aceticacid,5,7-dimethyl-(9CI)
- 2-(5,7-dimethyl-1H-indol-3-yl)acetic acid
- 1H-Indole-3-acetic acid,7-dimethyl
- 3-INDOLEACETIC ACID,5,7-DIMETHYL
- 5,7-Dimethyl-3-indoleacetic acid
- BRN 0396819
- 74038-94-1
- NSC 22867
- 1H-Indole-3-acetic acid, 5,7-dimethyl-
- DTXSID60224907
- INDOLE-3-ACETIC ACID, 5,7-DIMETHYL-
- 1H-Indole-3-acetic acid,7-dimethyl-
- UNII-3345D2HUV0
- NSC22867
- NSC-22867
- 3-INDOLEACETIC ACID, 5,7-DIMETHYL-
- 3345D2HUV0
-
- Inchi: 1S/C12H13NO2/c1-7-3-8(2)12-10(4-7)9(6-13-12)5-11(14)15/h3-4,6,13H,5H2,1-2H3,(H,14,15)
- InChI Key: XJCBMZMISBSKFP-UHFFFAOYSA-N
- SMILES: OC(CC1=CNC2C(C)=CC(C)=CC=21)=O
Computed Properties
- Exact Mass: 203.09500
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.255
- Boiling Point: 421.5°C at 760 mmHg
- Flash Point: 208.7°C
- Refractive Index: 1.653
- PSA: 53.09000
- LogP: 2.41180
1H-Indole-3-aceticacid, 5,7-dimethyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
74038-94-1 (1H-Indole-3-aceticacid, 5,7-dimethyl-) Related Products
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